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Introduction
Murexide (Ammonium purpurate) is a versatile metallochromic indicator that forms colored

complexes with various metal ions, including cobalt(II). This property allows for the quantitative

determination of cobalt in chemical samples through spectrophotometric and complexometric

titration methods. The choice of method depends on the concentration of cobalt in the sample,

the presence of interfering ions, and the available instrumentation. This document provides

detailed application notes and protocols for both methods.

The complexation reaction between Co(II) and murexide results in a shift in the maximum

absorbance wavelength, enabling direct spectrophotometric measurement.[1][2] In

complexometric titrations, murexide serves as an indicator, changing color at the equivalence

point when cobalt is titrated with a strong chelating agent like ethylenediaminetetraacetic acid

(EDTA).[3][4][5]

Quantitative Data Summary
The following table summarizes key quantitative parameters for the determination of cobalt

using murexide.
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Parameter
Spectrophotometric
Method

Complexometric Titration
Method

Principle

Formation of a colored Co(II)-

murexide complex and

measurement of its

absorbance.

Titration of Co(II) with EDTA

using murexide as a visual or

photometric indicator.

Wavelength of Maximum

Absorbance (λmax)

480 nm for the Co(II)-murexide

complex.

574 nm for photometric

endpoint detection.

Optimal pH

Dependent on the specific

protocol, but complex

formation is pH-sensitive.

9-10 (Ammonia buffer).

Stoichiometry (Co:Murexide) 2:1. Not directly applicable.

Molar Absorptivity (ε)
Approximately 18,235

L·mol⁻¹·cm⁻¹.
Not applicable.

Indicator Color Change Not applicable. Yellow to Purple/Violet.

Formation Constant (Kf) of Co-

murexide

2.06 x 10¹⁴ (Job's method),

9.18 x 10¹¹ (Mole ratio

method).

Not directly applicable, but the

Co-EDTA complex must be

more stable than the Co-

murexide complex.

Experimental Protocols
I. Spectrophotometric Determination of Cobalt(II)
This protocol is based on the formation of the colored complex between cobalt(II) and

murexide.

1. Reagents and Materials

Standard Cobalt(II) solution (1000 ppm): Prepare by dissolving a known weight of high-purity

cobalt metal or a suitable salt (e.g., CoCl₂·6H₂O) in deionized water with a small amount of

acid to prevent hydrolysis.
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Murexide solution (e.g., 1.00 x 10⁻³ M): Prepare by dissolving a calculated amount of

murexide in deionized water. Prepare fresh daily as the solution can be unstable.

Buffer solution (e.g., acetate or phosphate buffer) to maintain the optimal pH for complex

formation. The specific pH should be optimized for the sample matrix.

Hydrochloric acid (HCl), 0.10 M

Sodium hydroxide (NaOH), 0.10 M

Spectrophotometer (UV-Vis)

Volumetric flasks and pipettes

pH meter

2. Preparation of Calibration Standards

Prepare a series of standard cobalt solutions (e.g., 0.5, 1, 2, 5, 10 ppm) by diluting the 1000

ppm stock solution with deionized water.

3. Experimental Procedure

Into a series of 50 mL volumetric flasks, pipette a known volume of each cobalt standard

solution and the sample solution.

Add a specific volume of the murexide solution to each flask. The molar ratio of murexide to

the highest cobalt concentration should be in excess to ensure complete complex formation.

Adjust the pH of the solutions to the optimized value using the buffer solution, HCl, or NaOH.

Dilute to the mark with deionized water and mix thoroughly.

Allow the solutions to stand for a specified time to ensure complete color development. The

Co-murexide complex is reported to be stable for at least 3 hours.

Measure the absorbance of each solution at 480 nm against a reagent blank (containing all

reagents except cobalt).

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b7764709?utm_src=pdf-body
https://www.benchchem.com/product/b7764709?utm_src=pdf-body
https://www.benchchem.com/product/b7764709?utm_src=pdf-body
https://www.benchchem.com/product/b7764709?utm_src=pdf-body
https://www.benchchem.com/product/b7764709?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7764709?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Construct a calibration curve by plotting the absorbance of the standards versus their

concentrations.

Determine the concentration of cobalt in the sample from the calibration curve.

II. Complexometric Titration of Cobalt(II) with EDTA
using Murexide Indicator
This protocol describes the titration of cobalt(II) with a standard EDTA solution.

1. Reagents and Materials

Standard EDTA solution (0.01 M or 0.1 M): Prepare by dissolving a known weight of

disodium EDTA in deionized water.

Murexide indicator solution: Dissolve 0.2 g of murexide in 100 mL of deionized water or

prepare a ground mixture of 1 part murexide with 100 parts NaCl.

Ammonia buffer solution (pH 10): Dissolve 54 g of ammonium chloride (NH₄Cl) in 200 mL of

deionized water, add 350 mL of concentrated ammonia solution (25%), and dilute to 1 L with

deionized water.

Standard Cobalt(II) solution (for standardization of EDTA)

Burette, pipette, and conical flasks

Magnetic stirrer

pH meter or photometric sensor (optional)

2. Standardization of EDTA Solution (if necessary)

Pipette a known volume of the standard cobalt(II) solution into a conical flask.

Add deionized water to a suitable volume (e.g., 50-100 mL).

Add 5 mL of the ammonia buffer solution (pH 10).
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Add a small amount of the murexide indicator. The solution should turn yellow.

Titrate with the EDTA solution until the color changes sharply from yellow to purple.

Calculate the exact molarity of the EDTA solution.

3. Sample Analysis

Take a known volume of the sample solution containing cobalt and place it in a conical flask.

Dilute with deionized water to approximately 50-100 mL.

Add 5 mL of the ammonia buffer solution (pH 10) to maintain the required pH.

Add a small amount of the murexide indicator. The solution will turn yellow.

Titrate the solution with the standardized EDTA solution while stirring continuously.

The endpoint is reached when the color of the solution changes from yellow to a distinct

purple or violet.

For automated titration, monitor the absorbance at 574 nm to determine the endpoint.

Record the volume of EDTA consumed.

4. Calculation

The concentration of cobalt in the sample can be calculated using the following formula:

Cobalt (g/L) = (V_EDTA × M_EDTA × M_Co) / V_sample

Where:

V_EDTA = Volume of EDTA solution used in the titration (L)

M_EDTA = Molarity of the EDTA solution (mol/L)

M_Co = Molar mass of cobalt (58.933 g/mol )
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V_sample = Volume of the sample taken (L)
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Caption: Workflow for Spectrophotometric Determination of Cobalt.
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Caption: Workflow for Complexometric Titration of Cobalt.
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Caption: Formation of the Cobalt-Murexide Complex.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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